Cas no 26157-58-4 (Ethanaminium, 2-(acetylamino)-N,N,N-trimethyl-)
26157-58-4 structure
Product Name:Ethanaminium, 2-(acetylamino)-N,N,N-trimethyl-
CAS No:26157-58-4
MF:C7H17N2O
MW:145.222681760788
CID:238396
PubChem ID:425312
Update Time:2025-04-19
Ethanaminium, 2-(acetylamino)-N,N,N-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Ethanaminium, 2-(acetylamino)-N,N,N-trimethyl-
- 2-acetamidoethyl(trimethyl)azanium
- SCHEMBL1831846
- AKOS000567343
- DTXSID50329955
- 26157-58-4
-
- Inchi: 1S/C7H16N2O/c1-7(10)8-5-6-9(2,3)4/h5-6H2,1-4H3/p+1
- InChI Key: BYIYZRMQERRUBC-UHFFFAOYSA-O
- SMILES: O=C(C)NCC[N+](C)(C)C
Computed Properties
- Exact Mass: 145.13421
- Monoisotopic Mass: 145.134088170g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
Ethanaminium, 2-(acetylamino)-N,N,N-trimethyl- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
26157-58-4 (Ethanaminium, 2-(acetylamino)-N,N,N-trimethyl-) Related Products
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